1-(3-Fluorophenyl)-3-[(2,3,4,9-tetrahydro-1H-carbazol-6-YL)methyl]thiourea

• Molecular Formula: C20H20FN3S
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 1-(3-fluorophenyl)-3-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)thiourea
• InChI: InChI=1S/C20H20FN3S/c21-14-4-3-5-15(11-14)23-20(25)22-12-13-8-9-19-17(10-13)16-6-1-2-7-18(16)24-19/h3-5,8-11,24H,1-2,6-7,12H2,(H2,22,23,25)
• InChI Key: GSUFQEMKGUYZTN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N2)C=CC(=C3)CNC(=S)NC4=CC(=CC=C4)F

Description

is a chemical compound with the following structural formula:

1-(3-Fluorophenyl)-3-[(2,3,4,9-tetrahydro-1H-carbazol-6-YL)methyl]thiourea: $$\text{C}_{20}\text{H}_{21}\text{FN}_4\text{S}$$C20​H21​FN4​S

• It contains a fluorophenyl group, a tetrahydrocarbazole moiety, and a thiourea functional group.
• Thioureas are known for their diverse biological activities, including antitumor, antiviral, and anti-inflammatory properties.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential antitumor or antiviral activity.

Medicine: Research on its pharmacological properties and potential drug development.

Industry: May find applications in materials science or agrochemicals.

Mechanism of Action

• The exact mechanism is context-dependent, but potential targets include enzymes, receptors, or cellular pathways.
• Further studies are needed to elucidate its specific mode of action.

Comparison with Similar Compounds

Similar Compounds:

Remember that this information is based on existing knowledge up to my last update in 2021

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